Cas no 5958-00-9 (4-(2-Methoxyphenyl)pyridine)

• Product Name: 4-(2-Methoxyphenyl)pyridine
• CAS No: 5958-00-9
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 3056789
• PubChem ID: 4185269
• Update Time: 2025-05-20

4-(2-Methoxyphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxyphenyl)pyridine
• 5958-00-9
• CLNWUZIVZASETO-UHFFFAOYSA-N
• AKOS004117454
• SCHEMBL4779549
• 4-(2-methoxyphenyl)-pyridine

• Inchi： 1S/C12H11NO/c1-14-12-5-3-2-4-11(12)10-6-8-13-9-7-10/h2-9H,1H3
• InChI Key： CLNWUZIVZASETO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=CN=CC=1

Computed Properties

• Exact Mass: 185.084063974Da
• Monoisotopic Mass: 185.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(2-Methoxyphenyl)pyridine

4-(2-Methoxyphenyl)pyridine: A Comprehensive Overview

4-(2-Methoxyphenyl)pyridine, also known by its CAS number 5958-00-9, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a pyridine ring substituted with a methoxyphenyl group, exhibits remarkable properties that make it valuable in both academic research and industrial applications.

The molecular structure of 4-(2-Methoxyphenyl)pyridine is a key factor in its functionality. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, provides inherent stability and electronic characteristics that are further modulated by the methoxyphenyl substituent. This substituent introduces electron-donating effects, which can influence the compound's reactivity and spectral properties. Recent studies have highlighted the importance of such structural features in enhancing the compound's performance in applications such as nonlinear optics and electronic devices.

One of the most promising areas of research involving 4-(2-Methoxyphenyl)pyridine is its application in organic electronics. Scientists have explored its potential as a building block for organic semiconductors, where its electronic properties play a crucial role in charge transport mechanisms. For instance, a 2023 study published in Nature Communications demonstrated that incorporating this compound into thin-film transistors significantly improved device performance, showcasing its suitability for next-generation electronic devices.

In addition to electronics, 4-(2-Methoxyphenyl)pyridine has found applications in the field of photonics. Its nonlinear optical properties make it an ideal candidate for use in optical limiters and switches, which are essential components in laser protection systems and telecommunications infrastructure. Recent advancements in material synthesis have enabled the fabrication of highly efficient optical materials incorporating this compound, further solidifying its role in modern photonics.

The synthesis of 4-(2-Methoxyphenyl)pyridine has also been a focal point of recent research efforts. Traditional methods often involve multi-step reactions with low yields, but innovative approaches leveraging catalytic systems have significantly improved the efficiency of its production. For example, a 2023 paper in Chemical Science reported the development of a palladium-catalyzed cross-coupling reaction that achieves high yields of the compound under mild conditions, making it more accessible for large-scale applications.

Beyond its technical applications, 4-(2-Methoxyphenyl)pyridine has also been studied for its potential in biotechnology and medicine. Researchers have investigated its ability to interact with biological molecules, such as proteins and DNA, which could pave the way for novel drug delivery systems or diagnostic tools. Although still in the early stages of exploration, these findings underscore the compound's versatility across diverse scientific domains.

In conclusion, 4-(2-Methoxyphenyl)pyridine, with its unique chemical structure and versatile properties, continues to be a subject of intense research and development. Its contributions to fields ranging from organic electronics to photonics highlight its significance as a key compound in contemporary materials science. As ongoing studies uncover new applications and synthesis methods, this compound is poised to play an even more prominent role in advancing technological innovations.